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Compound of Interest

Compound Name: C598-0466

Cat. No.: B1573889

Get Quote

Executive Summary
C598-0466 is a bioactive small molecule primarily identified as an inhibitor of USP7 (Ubiquitin

Specific Peptidase 7) and USP10, playing a critical role in modulating protein stability in

pathways such as FLT3-ITD signaling in acute myeloid leukemia (AML).

Unlike many lyophilized inhibitors, C598-0466 is frequently supplied as a viscous yellow oil or a

low-melting solid. This physical state requires specific handling protocols distinct from standard

powders to ensure accurate dosing and prevent degradation. This guide defines the optimal

conditions for maintaining the compound's integrity in its neat (source) form versus solubilized

stock solutions.
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Property Specification

Compound Name C598-0466

Chemical Name
9-chloro-N-(3-(dipropylamino)propyl)-5,6,7,8-

tetrahydroacridine-3-carboxamide

Target USP7 / USP10

Physical State Yellow Oil (at Room Temp)

Molecular Weight 401.97 g/mol

Solubility (DMSO) ≥ 40.2 mg/mL (Optimal)

Solubility (Ethanol) ≥ 12.1 mg/mL (Requires sonication)

Solubility (Water) Insoluble

Storage Protocols: Neat Compound vs. Solution
A. Neat Compound (Source Material)
The "neat" form refers to the undiluted compound as supplied by the manufacturer. Since

C598-0466 acts as an oil or semi-solid, it is highly susceptible to oxidation and moisture uptake

if the vial seal is compromised.

Temperature: Store immediately at -20°C.

Container: Keep in the original manufacturer’s vial, tightly sealed with a parafilm wrap over

the cap to minimize gas exchange.

Light Protection: Store in the dark. The acridine scaffold can be photosensitive; exposure to

UV or ambient light should be minimized.

Desiccation: Store within a secondary container (e.g., a sealable bag or jar) containing active

desiccant packs to prevent moisture condensation during retrieval.

B. Solubilized Stock Solution
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Once reconstituted (typically in DMSO), the stability profile changes. Solubilized small

molecules are kinetically more prone to hydrolysis and oxidation.

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is the gold standard. Avoid water-containing

buffers for stock storage.

Temperature: Store at -80°C for long-term retention (>2 weeks). Store at -20°C for short-term

use (<2 weeks).

Freeze-Thaw:Strictly avoid multiple freeze-thaw cycles. Each cycle introduces micro-

precipitation and hydrolysis risks.

Aliquot Strategy: Single-use aliquots are mandatory. (See Protocol 2 below).

Experimental Protocols
Protocol 1: Reconstitution of Viscous Oil (C598-0466)
Rationale: Because C598-0466 is an oil, "weighing out" a specific amount is inaccurate and

leads to significant loss on the weighing boat. The "Wash-In" method is required.

Materials:

C598-0466 Vial (Neat)[1]

Anhydrous DMSO (High Purity, ≥99.9%)

Vortex Mixer

Pipettes & Tips

Step-by-Step Procedure:

Equilibration: Remove the C598-0466 vial from -20°C storage and allow it to equilibrate to

room temperature (approx. 15–20 mins) inside a desiccator. Do not open cold vials;

condensation will ruin the compound.

Solvent Calculation: Determine the total amount of compound in the vial (e.g., 10 mg) from

the label. Calculate the volume of DMSO needed to reach a master stock concentration
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(e.g., 10 mM or 25 mg/mL).

Formula: Volume (mL) = Mass (mg) / Concentration (mg/mL).

Direct Addition: Add the calculated volume of DMSO directly into the manufacturer’s vial.

Dissolution: Vortex vigorously for 30–60 seconds. Ensure the oil adhering to the vial walls is

fully dissolved into the solvent.

Visual Check: The solution should be a clear, homogenous yellow liquid. If "oil droplets"

persist, sonicate in a water bath for 2 minutes.

Transfer: Only after full dissolution should you transfer the solution to a new vessel or aliquot

tubes.

Protocol 2: Aliquoting and Storage
Rationale: DMSO is hygroscopic (absorbs water from air). Storing a large stock bottle at -20°C

leads to water absorption over time, causing compound precipitation.

Prepare Aliquots: Immediately after reconstitution, dispense the master stock into light-

protective (amber) microcentrifuge tubes.

Volume: 10–50 µL per tube (sufficient for single experiments).

Seal: Cap tightly. Parafilm is recommended for -80°C storage.

Label: Include Compound Name, Concentration, Solvent, and Date.

Flash Freeze: (Optional but recommended) Snap-freeze aliquots in liquid nitrogen or dry ice

to immediately arrest chemical activity.

Store: Place in -80°C freezer.

Workflow Visualization
The following diagram illustrates the critical decision pathways for handling C598-0466 to

maximize stability.
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Figure 1: Optimal reconstitution and storage workflow for C598-0466 oil/solid to prevent

degradation and ensuring homogeneity.
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Biological Context & Application
C598-0466 is widely used to study the deubiquitination machinery in cancer cells.

Mechanism: It inhibits USP7 (and potentially USP10), preventing the deubiquitination of

specific oncoproteins (e.g., FLT3-ITD, MDM2). This leads to the proteasomal degradation of

these targets.[2]

In Vitro Usage: Typical working concentrations range from 1 µM to 10 µM.

Control: Always run a DMSO-only vehicle control, as high concentrations of DMSO (>0.5%)

can induce cellular stress independent of the inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1573889/docs#application-note-storage-handling-of-
c598-0466-usp7-usp10-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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